Cas no 1496284-71-9 (5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl)-)
5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl)-
-
- Inchi: 1S/C11H14N2O2/c1-3-9-8(11(14)15)5-12-10(13-9)7-4-6(7)2/h5-7H,3-4H2,1-2H3,(H,14,15)
- InChI Key: KDQHPZMVKSDYKL-UHFFFAOYSA-N
- SMILES: C1(C2CC2C)=NC=C(C(O)=O)C(CC)=N1
5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01093028-1g |
4-Ethyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid |
1496284-71-9 | 95% | 1g |
¥4991.0 | 2023-04-10 | |
| Enamine | EN300-685589-0.05g |
4-ethyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid |
1496284-71-9 | 95.0% | 0.05g |
$948.0 | 2025-03-12 | |
| Enamine | EN300-685589-0.1g |
4-ethyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid |
1496284-71-9 | 95.0% | 0.1g |
$993.0 | 2025-03-12 | |
| Enamine | EN300-685589-0.25g |
4-ethyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid |
1496284-71-9 | 95.0% | 0.25g |
$1038.0 | 2025-03-12 | |
| Enamine | EN300-685589-0.5g |
4-ethyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid |
1496284-71-9 | 95.0% | 0.5g |
$1084.0 | 2025-03-12 | |
| Enamine | EN300-685589-1.0g |
4-ethyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid |
1496284-71-9 | 95.0% | 1.0g |
$1129.0 | 2025-03-12 | |
| Enamine | EN300-685589-2.5g |
4-ethyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid |
1496284-71-9 | 95.0% | 2.5g |
$2211.0 | 2025-03-12 | |
| Enamine | EN300-685589-5.0g |
4-ethyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid |
1496284-71-9 | 95.0% | 5.0g |
$3273.0 | 2025-03-12 | |
| Enamine | EN300-685589-10.0g |
4-ethyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid |
1496284-71-9 | 95.0% | 10.0g |
$4852.0 | 2025-03-12 |
5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl)- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl)-
5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl) (CAS No. 1496284-71-9): An Overview
5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl) (CAS No. 1496284-71-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in various chemical syntheses.
The molecular structure of 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl) is notable for its pyrimidine core, which is a common motif in many biologically active molecules. The presence of the ethyl and 2-methylcyclopropyl substituents imparts specific chemical and biological properties that make this compound an attractive candidate for further investigation. Recent studies have highlighted its potential as a lead compound in the development of drugs targeting various diseases.
In the realm of medicinal chemistry, 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl) has been explored for its anti-inflammatory and anti-cancer properties. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways. Additionally, preliminary studies have indicated that certain analogs of this compound can selectively target cancer cells, making them promising candidates for further preclinical and clinical evaluation.
The synthesis of 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl) involves a series of well-defined chemical reactions that can be optimized for large-scale production. One common synthetic route involves the condensation of appropriate starting materials followed by functional group manipulations to achieve the desired structure. The robustness and scalability of these synthetic methods make it feasible to produce this compound in sufficient quantities for both research and commercial applications.
Beyond its direct therapeutic potential, 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl) serves as an important building block in the synthesis of more complex molecules. Its unique structural features allow it to be readily modified through various chemical transformations, enabling the creation of a diverse array of derivatives with tailored biological activities. This versatility makes it an invaluable tool in the hands of synthetic chemists and drug discovery researchers.
In the context of drug discovery, the ability to rapidly generate and screen large libraries of compounds is crucial for identifying lead molecules with optimal pharmacological profiles. 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl) can be used as a starting point for high-throughput screening campaigns, where its derivatives can be evaluated for their efficacy against specific biological targets. This approach has been successfully employed in several recent drug discovery projects, leading to the identification of promising leads with potential therapeutic applications.
The physicochemical properties of 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl), such as solubility, stability, and bioavailability, are also important considerations in its development as a pharmaceutical agent. Extensive studies have been conducted to optimize these properties through structural modifications and formulation strategies. For instance, prodrug approaches have been explored to enhance the oral bioavailability and reduce potential side effects associated with this compound.
In conclusion, 5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl) (CAS No. 1496284-71-9) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic routes make it an attractive candidate for further exploration and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a vital role in advancing our understanding and treatment of various diseases.
1496284-71-9 (5-Pyrimidinecarboxylic acid, 4-ethyl-2-(2-methylcyclopropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)